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Compound of Interest

Compound Name: BMS-986122

Cat. No.: B1667243 Get Quote

Essential Safety and Handling Guide for BMS-
986122
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the µ-opioid receptor positive allosteric modulator, BMS-986122. As

a potent, biologically active research compound, it necessitates careful handling to ensure

personnel safety and experimental integrity. The following guidance is based on available

safety data and general best practices for handling potent small molecules in a laboratory

setting.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working

with BMS-986122 to prevent exposure through inhalation, skin, and eye contact. The required

level of PPE varies depending on the specific laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.Gloves: Double-gloving with

nitrile gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Disposable or dedicated non-

absorbent lab coat.Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves.Eye

Protection: Chemical splash goggles or face

shield.Lab Coat: Standard laboratory

coat.Ventilation: Chemical fume hood.

In Vitro and Cell-Based Assays

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.Containment: Class II biological

safety cabinet for cell culture work.

Operational Plan: Step-by-Step Handling
Procedures
A clear and concise operational plan is critical for the safe management of BMS-986122 within

the laboratory.

Compound Receipt and Storage
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Storage: Store the compound in a dry, dark place at 2-8°C for short-term storage and -20°C

for long-term storage, as recommended by suppliers.
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Preparation of Stock Solutions
Solubility: BMS-986122 is soluble in DMSO.

Procedure:

Ensure all necessary PPE is worn correctly.

Conduct all solution preparation within a certified chemical fume hood.

Use dedicated spatulas and glassware to avoid cross-contamination.

If preparing a stock solution in DMSO, add the solvent to the vial containing the powdered

compound slowly to avoid splashing.

Cap the vial securely and vortex until the solid is completely dissolved.

General Handling Practices
Work Area: Designate a specific area for handling BMS-986122 and clearly label it.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Avoid Contamination: Use dedicated equipment. If not possible, decontaminate equipment

thoroughly after use.

Disposal Plan
Proper disposal of BMS-986122 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All disposable materials that have come into contact with BMS-986122,

including pipette tips, tubes, gloves, and lab coats, should be collected in a dedicated, clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions containing BMS-986122 should be collected in a designated

hazardous liquid waste container. Do not pour down the drain.
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Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for chemical waste. Contact your institution's Environmental Health and

Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Hazard Information and First Aid
Based on available safety data, BMS-986122 is classified with the GHS07 pictogram,

indicating it can cause skin and eye irritation.

Hazard Statements: H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

In case of exposure, follow these first aid measures immediately:

Eye Contact: Flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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The following diagram illustrates the key steps for the safe handling of BMS-986122 in a

research laboratory.

Preparation

Handling (in Fume Hood)

Disposal

Receive & Inspect Package

Log in Chemical Inventory

Store at Recommended Temperature

Don Appropriate PPE

Weigh Solid Compound

Prepare Stock Solution

Perform Experiment

Decontaminate Equipment

Segregate Hazardous Waste

Dispose via EHS Guidelines

Spill Containment First Aid for Exposure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of BMS-986122.

Disclaimer: This information is intended for guidance in a research setting and is not a

substitute for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS

provided by the manufacturer before handling any chemical and adhere to your institution's

specific safety protocols.

To cite this document: BenchChem. [Personal protective equipment for handling BMS-
986122]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667243#personal-protective-equipment-for-
handling-bms-986122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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